Cas no 2228521-83-1 (1-1-(4-fluoro-3-nitrophenyl)cyclopropylethan-1-one)

• Product Name: 1-1-(4-fluoro-3-nitrophenyl)cyclopropylethan-1-one
• CAS No: 2228521-83-1
• MF: C₁₁H₁₀FNO₃
• MW: 223.200406551361
• CID: 6255541
• PubChem ID: 165688853
• Update Time: 2025-06-12

1-1-(4-fluoro-3-nitrophenyl)cyclopropylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-1-(4-fluoro-3-nitrophenyl)cyclopropylethan-1-one
• 1-[1-(4-fluoro-3-nitrophenyl)cyclopropyl]ethan-1-one
• EN300-1821627
• 2228521-83-1

• Inchi： 1S/C11H10FNO3/c1-7(14)11(4-5-11)8-2-3-9(12)10(6-8)13(15)16/h2-3,6H,4-5H2,1H3
• InChI Key： OENZIOWOQSZBSU-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1[N+](=O)[O-])C1(C(C)=O)CC1

Computed Properties

• Exact Mass: 223.06447134g/mol
• Monoisotopic Mass: 223.06447134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 62.9Ų

Additional information on 1-1-(4-fluoro-3-nitrophenyl)cyclopropylethan-1-one

Introduction to 1-1-(4-fluoro-3-nitrophenyl)cyclopropylethan-1-one (CAS No: 2228521-83-1)

1-1-(4-fluoro-3-nitrophenyl)cyclopropylethan-1-one (CAS No: 2228521-83-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cyclopropyl moiety attached to an acyl group, with a phenyl ring substituted at the 4-position with a fluorine atom and at the 3-position with a nitro group. The unique structural features of this molecule make it a promising candidate for further exploration in drug discovery, particularly in the development of novel therapeutic agents.

The structural composition of 1-1-(4-fluoro-3-nitrophenyl)cyclopropylethan-1-one is highly intriguing from a chemical perspective. The presence of both fluorine and nitro substituents on the phenyl ring introduces electronic and steric effects that can significantly influence the compound's reactivity and biological activity. The cyclopropyl group, known for its rigid three-membered ring structure, contributes to the overall stability and conformational flexibility of the molecule, which can be advantageous in binding to biological targets.

In recent years, there has been growing interest in the development of fluorinated nitroaromatic compounds due to their potential pharmacological properties. The fluorine atom, being electron-withdrawing, can enhance the metabolic stability of drug molecules by reducing their susceptibility to degradation by enzymes such as cytochrome P450 enzymes. Additionally, the nitro group can serve as a pharmacophore, contributing to the molecule's binding affinity and efficacy.

One of the most compelling aspects of 1-1-(4-fluoro-3-nitrophenyl)cyclopropylethan-1-one is its potential application in the synthesis of bioactive molecules. The cyclopropylethanone core structure has been identified as a key scaffold in several drug candidates that have shown promise in preclinical studies. Researchers have leveraged this scaffold to develop compounds with anti-inflammatory, antiviral, and anticancer properties. The specific substitution pattern on the phenyl ring further modulates these properties, making it possible to fine-tune the biological activity of the molecule.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular modeling studies have indicated that 1-1-(4-fluoro-3-nitrophenyl)cyclopropylethan-1-one may exhibit strong binding affinity to certain enzymes and receptors involved in various disease pathways. These predictions have guided experimental efforts aimed at optimizing the compound's pharmacological profile.

The synthesis of 1-1-(4-fluoro-3-nitrophenyl)cyclopropylethan-1-one presents both challenges and opportunities for synthetic chemists. The introduction of fluorine and nitro groups requires precise control over reaction conditions to ensure high yield and purity. However, modern synthetic methodologies have made significant strides in addressing these challenges, allowing for more efficient and scalable production processes.

In conclusion, 1-1-(4-fluoro-3-nitrophenyl)cyclopropylethan-1-one (CAS No: 2228521-83-1) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activity make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development.